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Compound of Interest

Compound Name: 2-chloro-N-cyclobutyl-4-iodoaniline

Cat. No.: B1427988 Get Quote

Technical Guide: 2-chloro-N-cyclobutyl-4-
iodoaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 2-chloro-
N-cyclobutyl-4-iodoaniline, including its nomenclature, and properties, and a proposed

synthetic route. Due to the limited availability of experimental data for this specific N-substituted

aniline, this guide leverages data from its parent compound, 2-chloro-4-iodoaniline, as a

foundational reference.

Nomenclature
The formal IUPAC name for the compound is 2-chloro-N-cyclobutyl-4-iodoaniline.

Synonyms:

Currently, there are no widely recognized trivial names or common synonyms for 2-chloro-N-
cyclobutyl-4-iodoaniline. Alternative systematic names include:

N-cyclobutyl-2-chloro-4-iodobenzenamine
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Quantitative data for 2-chloro-N-cyclobutyl-4-iodoaniline is not readily available in public

databases. However, we can infer some properties based on its structure and provide the

experimentally determined properties of its parent compound, 2-chloro-4-iodoaniline, for

reference.

Table 1: Physicochemical Data

Property
2-chloro-N-cyclobutyl-4-
iodoaniline
(Calculated/Inferred)

2-chloro-4-iodoaniline
(Experimental)

Molecular Formula C₁₀H₁₁ClIN C₆H₅ClIN[1]

Molecular Weight 307.56 g/mol 253.47 g/mol [1]

Appearance - Solid

Melting Point - 70-73 °C

CAS Number Not assigned 42016-93-3[1]

Proposed Experimental Protocol: Synthesis of 2-
chloro-N-cyclobutyl-4-iodoaniline
The synthesis of 2-chloro-N-cyclobutyl-4-iodoaniline can be achieved through the N-

alkylation of 2-chloro-4-iodoaniline with a suitable cyclobutylating agent. A proposed method is

reductive amination.

Objective: To synthesize 2-chloro-N-cyclobutyl-4-iodoaniline from 2-chloro-4-iodoaniline and

cyclobutanone.

Materials:

2-chloro-4-iodoaniline

Cyclobutanone

Sodium triacetoxyborohydride (STAB)
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Dichloroethane (DCE) or Tetrahydrofuran (THF)

Acetic acid (glacial)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Ethyl acetate

Hexanes

Silica gel for column chromatography

Procedure:

Reaction Setup: To a solution of 2-chloro-4-iodoaniline (1.0 eq) in dichloroethane, add

cyclobutanone (1.1 eq) followed by glacial acetic acid (2.0 eq).

Reductive Amination: Stir the mixture at room temperature for 1 hour. Then, add sodium

triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor

the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass

spectrometry (LC-MS).

Workup: Upon completion, quench the reaction by the slow addition of saturated aqueous

sodium bicarbonate solution until gas evolution ceases.

Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50

mL).

Washing: Wash the combined organic layers with brine, and then dry over anhydrous

magnesium sulfate.
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Purification: Filter the drying agent and concentrate the organic phase under reduced

pressure. Purify the crude product by flash column chromatography on silica gel using a

gradient of ethyl acetate in hexanes to afford the desired product, 2-chloro-N-cyclobutyl-4-
iodoaniline.

Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and high-

resolution mass spectrometry (HRMS) to confirm its identity and purity.

Visualizations
The following diagrams illustrate the chemical relationships and a proposed synthetic workflow.
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Caption: Logical relationship of 2-chloro-N-cyclobutyl-4-iodoaniline.
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Caption: Proposed workflow for the synthesis of 2-chloro-N-cyclobutyl-4-iodoaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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